Cas no 2229448-63-7 (2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide)

• Product Name: 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide
• CAS No: 2229448-63-7
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 6012564
• PubChem ID: 165685470
• Update Time: 2025-06-13

2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide
• 2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethanethioamide
• 2229448-63-7
• EN300-1778796

• Inchi： 1S/C9H15N3S/c1-7(2)6-12-4-3-8(11-12)5-9(10)13/h3-4,7H,5-6H2,1-2H3,(H2,10,13)
• InChI Key： NGYRJHBBXWKZBR-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CN(CC(C)C)N=1)N

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.9Ų

Additional information on 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide

Comprehensive Analysis of 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide (CAS No. 2229448-63-7)

The compound 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide (CAS No. 2229448-63-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and a thioamide functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds with enhanced therapeutic properties.

In recent years, the scientific community has focused on pyrazole derivatives due to their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a thioamide moiety in 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide further enhances its reactivity, enabling it to participate in diverse chemical transformations. This characteristic aligns with the growing trend of exploring sulfur-containing compounds in medicinal chemistry, as they often exhibit improved bioavailability and target specificity.

From a synthetic perspective, CAS No. 2229448-63-7 serves as a valuable building block for constructing more complex molecules. Its 2-methylpropyl substituent contributes to lipophilicity, a critical factor in drug design for optimizing membrane permeability. Computational studies suggest that this compound could interact with enzymes involved in metabolic pathways, making it a candidate for developing enzyme inhibitors. Such findings resonate with current industry efforts to address challenges like drug resistance and metabolic disorders.

The agrochemical sector also benefits from pyrazole-based compounds, where 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide may function as a precursor for crop protection agents. With increasing global emphasis on sustainable agriculture, researchers are investigating eco-friendly alternatives to traditional pesticides. This compound’s potential mode of action—possibly interfering with pest-specific proteins—positions it as a subject of interest for green chemistry initiatives.

Analytical characterization of CAS No. 2229448-63-7 typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity for research applications. Stability studies under various pH and temperature conditions are essential, given the compound’s thioamide group sensitivity to hydrolysis. These data are crucial for formulators aiming to integrate it into scalable synthesis protocols.

Market trends indicate rising demand for custom synthesis services targeting niche compounds like 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide. Pharmaceutical companies increasingly outsource R&D activities to specialized labs, driving innovation in small-molecule drug development. Furthermore, patent landscapes reveal competitive filings around pyrazole-thioamide hybrids, highlighting their commercial viability.

In conclusion, 2-1-(2-methylpropyl)-1H-pyrazol-3-ylethanethioamide exemplifies the intersection of cutting-edge chemistry and practical applications. Its dual relevance in pharmaceuticals and agrochemicals underscores the importance of continued exploration into heterocyclic scaffolds. As research advances, this compound may unlock new solutions for pressing health and agricultural challenges, solidifying its role in modern science.